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Compound of Interest

Compound Name: Cyphenothrin

Cat. No.: B1669663 Get Quote

This technical guide provides a comprehensive overview of the core physical and chemical

properties of technical grade cyphenothrin. Designed for researchers, scientists, and drug

development professionals, this document summarizes key quantitative data, outlines

experimental protocols based on internationally recognized guidelines, and visualizes important

biological and analytical pathways.

Chemical Identity
Common Name: Cyphenothrin[1][2]

IUPAC Name: [cyano-(3-phenoxyphenyl)methyl] 2,2-dimethyl-3-(2-methylprop-1-

enyl)cyclopropane-1-carboxylate[1]

CAS Number: 39515-40-7[3][4]

Molecular Formula: C₂₄H₂₅NO₃

Molecular Weight: 375.46 g/mol

Chemical Structure: Technical grade cyphenothrin is a synthetic pyrethroid insecticide. It

exists as a mixture of cis and trans isomers. The commercial product is often rich in the (1R)-

isomers and trans forms.
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The physical and chemical properties of technical grade cyphenothrin are summarized in the

tables below. These properties are crucial for understanding its environmental fate, biological

activity, and for the development of analytical methods.

Table 1: Physical Properties of Technical Grade
Cyphenothrin

Property Value
Temperature
(°C)

Pressure Reference(s)

Appearance
Viscous yellow

liquid
Ambient

Melting Point 25

Boiling Point 154 0.1 mmHg

Density 1.083 g/cm³ 25

Vapor Pressure 9.0 x 10⁻⁷ mmHg 25

0.12 mPa 20

Viscosity 808.8 cP 30

Table 2: Chemical Properties of Technical Grade
Cyphenothrin
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Property Value
Temperature
(°C)

Condition Reference(s)

Water Solubility <9.0 µg/L 25

0.01 mg/L 20 pH 7

Solubility in

Organic Solvents

Soluble in

hexane, xylene,

and methanol

(>500 g/kg)

23-24

Octanol-Water

Partition

Coefficient (log

Kow)

6.29

6.62 20 pH 7

Stability

Stable for at

least 2 years

under normal

storage

conditions.

Labile to base;

sensitive to light.

Hydrolysis

Undergoes

hydrolysis, rate is

pH and

temperature

dependent.

Photodegradatio

n

Sensitive to

photodegradatio

n.
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The determination of the physical and chemical properties of technical grade cyphenothrin
follows standardized methodologies, primarily those outlined by the Organisation for Economic

Co-operation and Development (OECD) Guidelines for the Testing of Chemicals. These

guidelines ensure data consistency and reliability across different laboratories.

Melting Point/Melting Range (OECD Guideline 102)
This guideline describes several methods for determining the melting point of a substance. For

a viscous liquid like cyphenothrin, methods such as differential scanning calorimetry (DSC) or

differential thermal analysis (DTA) are suitable.

Principle: The sample is heated at a constant rate, and the temperature at which the phase

transition from solid to liquid occurs is recorded. In DSC/DTA, the energy absorbed or

released during this transition is measured relative to a reference material.

Apparatus: Differential Scanning Calorimeter or Differential Thermal Analyzer.

Procedure (General):

A small, accurately weighed sample is placed in a sample pan.

The sample and a reference pan are placed in the instrument's furnace.

The furnace is heated at a controlled, linear rate.

The temperature difference between the sample and reference is recorded as a function of

temperature. The peak of the endothermic event corresponds to the melting point.

Boiling Point (OECD Guideline 103)
This guideline provides various methods for determining the boiling point of liquid substances.

The dynamic method is particularly useful as it can also be used to determine vapor pressure.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid

equals the external pressure.

Apparatus: Ebulliometer or dynamic vapor pressure apparatus.
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Procedure (Dynamic Method):

The sample is placed in a vessel equipped with a pressure sensor and a temperature

sensor.

The pressure in the vessel is gradually decreased while the sample is stirred to maintain

equilibrium.

The temperature and pressure are recorded continuously. The boiling point at a given

pressure is the temperature at which a constant pressure is observed upon boiling.

Vapor Pressure (OECD Guideline 104)
This guideline details several methods for measuring vapor pressure, applicable to different

pressure ranges. For a substance with low vapor pressure like cyphenothrin, the gas

saturation method or the Knudsen effusion method are appropriate.

Principle (Gas Saturation Method): A stream of inert gas is passed through or over the

substance at a known flow rate, becoming saturated with its vapor. The amount of substance

transported by the gas is determined, and the vapor pressure is calculated using the ideal

gas law.

Apparatus: Gas saturation apparatus, including a thermostatically controlled chamber, a gas

flow meter, and a trapping system.

Procedure (General):

The sample is placed in the saturation chamber maintained at a constant temperature.

A controlled flow of inert gas is passed through the chamber.

The vaporized sample is collected in a trap (e.g., a sorbent tube).

The amount of trapped substance is quantified by a suitable analytical method (e.g., GC).

The vapor pressure is calculated from the mass of the substance, the volume of gas

passed, and the temperature.
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Water Solubility (OECD Guideline 105)
This guideline describes the column elution method and the flask method for determining the

water solubility of substances. Given cyphenothrin's low water solubility, the column elution

method is more suitable.

Principle (Column Elution Method): Water is passed through a column packed with an inert

support material coated with the test substance. The concentration of the substance in the

eluate is measured until saturation is reached.

Apparatus: A thermostatically controlled column, a pump for delivering water at a constant

flow rate, and an analytical instrument for concentration measurement (e.g., HPLC).

Procedure (General):

An inert support material is coated with the test substance and packed into a column.

Water is pumped through the column at a low, constant flow rate.

Fractions of the eluate are collected at regular intervals.

The concentration of the substance in each fraction is determined.

The water solubility is the plateau concentration reached when the concentration of the

eluate becomes constant.

Octanol-Water Partition Coefficient (OECD Guidelines
107, 117, and 123)
The octanol-water partition coefficient (Kow) is a measure of a chemical's lipophilicity. Several

OECD guidelines are available for its determination. For a highly lipophilic compound like

cyphenothrin (log Kow > 6), the slow-stirring method (OECD 123) or the HPLC method

(OECD 117) are recommended over the traditional shake-flask method (OECD 107) to avoid

emulsion formation.

Principle (HPLC Method - OECD 117): The logarithm of the retention time of the substance

on a reversed-phase HPLC column is linearly correlated with its log Kow. The log Kow is
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determined by comparing its retention time with those of a series of reference compounds

with known log Kow values.

Apparatus: High-Performance Liquid Chromatograph (HPLC) with a UV detector and a

reversed-phase column (e.g., C18).

Procedure (General):

A series of reference compounds with known log Kow values are injected into the HPLC

system to create a calibration curve of log retention time versus log Kow.

The test substance is injected under the same chromatographic conditions.

The retention time of the test substance is measured.

The log Kow of the test substance is calculated from its retention time using the calibration

curve.

Mandatory Visualizations
Signaling Pathway
Cyphenothrin, as a Type II pyrethroid insecticide, primarily exerts its toxic effect by disrupting

the normal functioning of the nervous system in insects. Its main target is the voltage-gated

sodium channel.
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Caption: Mode of action of cyphenothrin on insect voltage-gated sodium channels.

Experimental Workflow for Analysis
The analysis of technical grade cyphenothrin typically involves chromatographic techniques to

determine its purity and isomer composition. A general workflow is presented below.
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Caption: General workflow for the analysis of technical grade cyphenothrin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1669663#physical-and-chemical-properties-of-
technical-grade-cyphenothrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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